Cas no 1788559-52-3 (2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide)

2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide is a specialized organic compound featuring a naphthalene core substituted with an ethoxy group and a carboxamide linkage. The amide nitrogen is further functionalized with a furan and methoxyethyl moiety, enhancing its structural complexity and potential reactivity. This compound is of interest in synthetic chemistry and pharmaceutical research due to its unique scaffold, which may serve as a versatile intermediate for the development of bioactive molecules. Its furan and naphthalene components contribute to potential applications in ligand design or as a precursor for heterocyclic synthesis. The compound's distinct molecular architecture offers opportunities for tailored modifications in medicinal chemistry and material science.
2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide structure
1788559-52-3 structure
Product Name:2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide
CAS No:1788559-52-3
MF:C20H21NO4
MW:339.38504576683
CID:5367419
Update Time:2025-11-06

2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide
    • Inchi: 1S/C20H21NO4/c1-3-24-17-11-10-14-7-4-5-8-15(14)19(17)20(22)21-13-18(23-2)16-9-6-12-25-16/h4-12,18H,3,13H2,1-2H3,(H,21,22)
    • InChI Key: DIZJYRNNQKMCFO-UHFFFAOYSA-N
    • SMILES: C1(C(NCC(C2=CC=CO2)OC)=O)=C2C(C=CC=C2)=CC=C1OCC

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Additional information on 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide

Comprehensive Overview of 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide (CAS No. 1788559-52-3)

2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide (CAS No. 1788559-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse biological activities and utility in drug development. The presence of both ethoxy and methoxyethyl groups, along with a furanyl moiety, contributes to its distinct chemical properties and reactivity.

The molecular structure of 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide includes a naphthalene core, which is known for its aromatic stability and ability to participate in π-π stacking interactions. This makes the compound particularly interesting for applications in medicinal chemistry, where such interactions are crucial for binding to biological targets. Researchers have explored its potential as a pharmacophore in the design of new therapeutic agents, especially in areas like central nervous system (CNS) disorders and anti-inflammatory drugs.

One of the key reasons for the growing interest in 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide is its potential role in addressing modern healthcare challenges. For instance, the rise in neurodegenerative diseases such as Alzheimer's and Parkinson's has spurred the search for novel compounds that can modulate neuronal pathways. The furanyl and naphthalene components of this compound are being investigated for their ability to interact with enzymes and receptors implicated in these conditions.

In addition to its pharmaceutical potential, 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide is also of interest in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths could be harnessed for developing more efficient optoelectronic devices.

The synthesis of 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide typically involves multi-step organic reactions, including amidation and etherification processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its structure and ensure quality.

From a commercial perspective, the demand for 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide is expected to grow as its applications become more evident. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions, pharmaceutical companies, and material science labs. Its CAS No. 1788559-52-3 serves as a unique identifier, facilitating procurement and regulatory compliance.

For researchers and industry professionals seeking detailed information about 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide, it is essential to consult reliable sources such as scientific journals, patent databases, and chemical supplier platforms. Staying updated with the latest studies and market trends can provide valuable insights into its potential uses and future developments.

In summary, 2-Ethoxy-N-[2-(2-furanyl)-2-methoxyethyl]-1-naphthalenecarboxamide (CAS No. 1788559-52-3) represents a promising compound with multifaceted applications in pharmaceuticals and material science. Its unique chemical structure, combined with ongoing research, positions it as a valuable asset in addressing contemporary scientific and technological challenges.

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